Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H14N2O3S2/c1-19-13(18)11-9-15-14(21-11)16-12(17)7-8-20-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,16,17)
• InChI Key: IUYFQAZQOZAWSY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(S1)NC(=O)CCSC2=CC=CC=C2
• Molecular Formula: C14H14N2O3S2
• Molecular Weight: 322.4 g/mol

Description

Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate, also known as MPTC, is a thiazole compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTC is a synthetic compound that was first synthesized in 2016 and has since been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate is not fully understood, but it is believed to act through multiple pathways. In cancer research, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells. In addition, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been found to inhibit the activity of the enzyme cyclooxygenase-2, which is involved in the production of inflammatory mediators. Furthermore, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell growth and survival.
Biochemical and Physiological Effects:
Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been found to have various biochemical and physiological effects. In cancer research, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been shown to induce apoptosis and cell cycle arrest in cancer cells. In addition, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been found to inhibit angiogenesis, which is the formation of new blood vessels that is necessary for tumor growth. Furthermore, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been shown to possess anti-inflammatory properties, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate in lab experiments include its synthetic nature, which allows for consistent and reproducible results, and its potential therapeutic applications in various diseases. However, the limitations of using Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate in lab experiments include its limited solubility in water, which may affect its bioavailability, and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate. In cancer research, further studies are needed to elucidate the mechanism of action of Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate and to optimize its therapeutic efficacy. In addition, studies are needed to investigate the potential use of Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate in combination with other anticancer agents. Furthermore, studies are needed to investigate the potential use of Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate in the treatment of other diseases, such as cardiovascular disease and diabetes.

Synthesis Methods

The synthesis of Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate involves the reaction of 2-aminothiazole with 3-phenylsulfanylpropanoic acid, followed by the esterification of the resulting carboxylic acid with methanol. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Furthermore, Methyl 2-(3-phenylsulfanylpropanoylamino)-1,3-thiazole-5-carboxylate has been studied for its neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.